Cas no 1251924-92-1 ((1H-pyrazol-4-yl)methanesulfonamide)

• Product Name: (1H-pyrazol-4-yl)methanesulfonamide
• CAS No: 1251924-92-1
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• MDL: MFCD16990729
• CID: 5207036
• Update Time: 2025-06-11

(1H-pyrazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazol-4-ylmethanesulfonamide
• (1h-Pyrazol-4-yl)methanesulfonamide
• 1H-Pyrazole-4-methanesulfonamide
• (1H-pyrazol-4-yl)methanesulfonamide

• MDL： MFCD16990729
• Inchi： 1S/C4H7N3O2S/c5-10(8,9)3-4-1-6-7-2-4/h1-2H,3H2,(H,6,7)(H2,5,8,9)
• InChI Key： TVEVVJWHQDQNFY-UHFFFAOYSA-N
• SMILES： S(CC1C=NNC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: -1.3
• Topological Polar Surface Area: 97.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on (1H-pyrazol-4-yl)methanesulfonamide

Introduction to (1H-pyrazol-4-yl)methanesulfonamide (CAS No. 1251924-92-1)

(1H-pyrazol-4-yl)methanesulfonamide, with the CAS number 1251924-92-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with a methanesulfonamide moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological activities. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The methanesulfonamide group, on the other hand, is a common functional group in medicinal chemistry due to its ability to enhance the solubility and bioavailability of compounds. Together, these structural features contribute to the potential therapeutic utility of (1H-pyrazol-4-yl)methanesulfonamide.

Recent research has focused on the synthesis and biological evaluation of (1H-pyrazol-4-yl)methanesulfonamide and its derivatives. A study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of several novel (1H-pyrazol-4-yl)methanesulfonamide derivatives and their evaluation as potential inhibitors of protein kinases. The results showed that some of these derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for the development of targeted cancer therapies.

Another notable study published in the European Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory properties of (1H-pyrazol-4-yl)methanesulfonamide. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (1H-pyrazol-4-yl)methanesulfonamide have also been studied to understand its behavior in biological systems. A study published in the Journal of Pharmaceutical Sciences in 2023 evaluated the oral bioavailability, distribution, metabolism, and excretion of this compound in animal models. The results indicated that (1H-pyrazol-4-yl)methanesulfonamide has favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

In addition to its potential therapeutic applications, (1H-pyrazol-4-yl)methanesulfonamide has been explored as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. A recent review article published in Chemical Reviews in 2023 highlighted several synthetic strategies for preparing (1H-pyrazol-4-yl)methanesulfonamide and its derivatives, emphasizing the importance of this compound as a versatile synthetic intermediate.

The safety profile of (1H-pyrazol-4-yl)methanesulfonamide is another critical aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its use in pharmaceutical applications. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, (1H-pyrazol-4-yl)methanesulfonamide (CAS No. 1251924-92-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential uses and optimize its properties for various medical applications.